Cas no 7463-05-0 (1,4-Benzenediol,2,6-bis[[(phenylmethyl)amino]methyl]-)

• Product name: 1,4-Benzenediol,2,6-bis[[(phenylmethyl)amino]methyl]-
• CAS No: 7463-05-0
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 580551
• PubChem ID: 344999

1,4-Benzenediol,2,6-bis[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-bis[[(phenylmethyl)amino]methyl]-
• 2,6-bis[(benzylamino)methyl]benzene-1,4-diol
• AC1L81TV
• NSC402196
• NSC-402196
• 7463-05-0
• DTXSID90322864

• Inchi： InChI=1S/C22H24N2O2/c25-21-11-19(15-23-13-17-7-3-1-4-8-17)22(26)20(12-21)16-24-14-18-9-5-2-6-10-18/h1-12,23-26H,13-16H2
• InChI Key： BYIQYSACADWRSF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNCC2=CC(=CC(=C2O)CNCC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 348.18392
• Monoisotopic Mass: 348.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 554.1°Cat760mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.643
• PSA: 64.52
• LogP: 4.45920